Cas no 2225153-39-7 (5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid)

5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of a sec-butyl group and a trifluoromethyl substituent on the pyridine ring enhances its steric and electronic properties, making it valuable for constructing complex heterocyclic compounds. The boronic acid functional group ensures high reactivity and selectivity in palladium-catalyzed coupling reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where the introduction of trifluoromethyl groups can improve metabolic stability and bioavailability. Its stability under typical reaction conditions and compatibility with various functional groups further underscore its utility in synthetic chemistry.
5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid structure
2225153-39-7 structure
Product Name:5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid
CAS No:2225153-39-7
MF:C10H13BF3NO2
MW:247.02
CID:5144713
PubChem ID:133554791
Update Time:2025-07-02

5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid
    • Boronic acid, B-[5-(1-methylpropyl)-6-(trifluoromethyl)-3-pyridinyl]-
    • 2225153-39-7
    • (5-(sec-Butyl)-6-(trifluoromethyl)pyridin-3-yl)boronic acid
    • Inchi: 1S/C10H13BF3NO2/c1-3-6(2)8-4-7(11(16)17)5-15-9(8)10(12,13)14/h4-6,16-17H,3H2,1-2H3
    • InChI Key: BIVDMRJVSPAULL-UHFFFAOYSA-N
    • SMILES: B(C1=CC(C(C)CC)=C(C(F)(F)F)N=C1)(O)O

Computed Properties

  • Exact Mass: 247.0991433g/mol
  • Monoisotopic Mass: 247.0991433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų

5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B903919-5mg
5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid
2225153-39-7 95%
5mg
¥1,052.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B903919-25mg
5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid
2225153-39-7 95%
25mg
¥4,506.00 2022-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B903919-100mg
5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid
2225153-39-7 95%
100mg
¥13,520.00 2022-09-02

Additional information on 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid

Comprehensive Overview of 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid (CAS No. 2225153-39-7)

5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid (CAS No. 2225153-39-7) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine backbone and trifluoromethyl group, is a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, which includes a sec-butyl substituent, enhances its solubility and reactivity, making it a valuable intermediate for designing novel drug candidates and functional materials.

The growing interest in 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid is driven by its potential applications in targeted drug delivery systems and precision agriculture. Researchers are particularly intrigued by its ability to act as a ligand or catalyst in complex chemical transformations. With the rise of personalized medicine and green chemistry, this compound aligns perfectly with current trends toward sustainable and efficient synthetic methodologies. Its boronic acid moiety also makes it a candidate for developing sensors and diagnostic tools, further expanding its utility.

In the context of search engine optimization (SEO), users frequently query terms such as "boronic acid applications," "pyridine derivatives in drug discovery," and "CAS 2225153-39-7 supplier." These search patterns reflect the compound's relevance in both academic and industrial settings. Additionally, questions like "How to synthesize 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid?" or "What are the safety precautions for handling this compound?" highlight the need for detailed, accessible information. By addressing these queries, this article aims to provide a comprehensive resource for chemists, researchers, and procurement specialists.

From a structural perspective, the trifluoromethyl group in 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid imparts electron-withdrawing properties, which can influence the compound's reactivity and stability. This feature is particularly valuable in medicinal chemistry, where modulating electronic effects is crucial for optimizing bioavailability and target binding affinity. The sec-butyl chain, on the other hand, contributes to the compound's lipophilicity, a key factor in drug design and membrane permeability.

The synthesis of 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid typically involves multi-step procedures, including halogenation, metalation, and boronation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and efficiency. These innovations resonate with the broader scientific community's focus on process optimization and reducing environmental impact, topics that dominate contemporary discussions in chemical engineering and industrial chemistry.

In summary, 5-(sec-Butyl)-6-trifluoromethylpyridine-3-boronic acid (CAS No. 2225153-39-7) represents a cutting-edge chemical entity with multifaceted applications. Its role in advancing synthetic methodologies, therapeutic development, and material innovation underscores its importance in modern science. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific discovery and technological advancement.

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